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An In-depth Technical Guide on the History and Development of Synthetic Pyrethroids with a

Focus on d-Phenothrin

Introduction
Synthetic pyrethroids represent a significant class of insecticides that have been pivotal in

agriculture and public health for decades.[1][2] Modeled after the natural insecticidal

compounds, pyrethrins, found in chrysanthemum flowers, these synthetic analogues offer

enhanced stability and efficacy.[1][3] This guide provides a comprehensive overview of the

historical development of synthetic pyrethroids, with a detailed focus on the synthesis,

mechanism of action, and toxicological profile of d-phenothrin, a widely used Type I

pyrethroid.

Historical Development of Synthetic Pyrethroids
The journey of synthetic pyrethroids began with the study of natural pyrethrins, which have

been used as insecticides for centuries.[2] The elucidation of the chemical structures of

pyrethrin I and II in the 1920s laid the groundwork for the synthesis of artificial analogues.[1]

The development of synthetic pyrethroids can be broadly categorized into generations, each

marked by improvements in photostability and insecticidal potency.

First Generation (1960s): Following the first synthesis of a pyrethroid, allethrin, in 1949, the

1960s saw the development of compounds like tetramethrin, resmethrin, and bioresmethrin.
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[1][4][5][6] While more active than natural pyrethrins, these early pyrethroids were still

susceptible to degradation in sunlight, limiting their agricultural applications.[1] Phenothrin

was first synthesized in 1969.[7]

Second Generation (1970s): A major breakthrough occurred in the 1970s with the synthesis

of photostable pyrethroids.[2] Compounds like permethrin, cypermethrin, and deltamethrin

exhibited greater persistence in the environment, making them suitable for broad-scale

agricultural use.[1][2] This era also saw the development of fenvalerate, the first

commercialized pyrethroid without a cyclopropane ring.[1] d-Phenothrin was first registered

with the United States Environmental Protection Agency (U.S. EPA) in 1976.[7]

Year Development Significance

1920s
Elucidation of pyrethrin I and II

structures[1]

Paved the way for synthetic

analogues.

1949 Synthesis of Allethrin[4][6] First synthetic pyrethroid.[1][4]

1960s

Development of first-

generation pyrethroids (e.g.,

tetramethrin, resmethrin)[1]

More active than natural

pyrethrins but unstable in

sunlight.[1]

1969 Synthesis of Phenothrin[7] A key Type I pyrethroid.

1970s

Development of second-

generation, photostable

pyrethroids (e.g., permethrin,

deltamethrin)[1][2]

Suitable for agricultural use

due to increased persistence.

[1][2]

1972 Development of Fenvalerate[1]
First commercial pyrethroid

without a cyclopropane ring.[1]

1976
U.S. EPA registration of d-

phenothrin[7]

Wider use in various

applications.

d-Phenothrin: A Technical Profile
d-Phenothrin, also known as sumithrin, is a Type I pyrethroid insecticide.[7] It is a synthetic

chemical modeled after the pyrethrin components of pyrethrum.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Pyrethroid
https://pmc.ncbi.nlm.nih.gov/articles/PMC6766454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6861428/
https://pubs.acs.org/doi/10.1021/acs.jafc.5c06782
https://en.wikipedia.org/wiki/Pyrethroid
https://npic.orst.edu/factsheets/archive/dphentech.html
https://www.pyrethroids.com/about/history-of-pyrethroids
https://en.wikipedia.org/wiki/Pyrethroid
https://www.pyrethroids.com/about/history-of-pyrethroids
https://en.wikipedia.org/wiki/Pyrethroid
https://www.benchchem.com/product/b1212162?utm_src=pdf-body
https://npic.orst.edu/factsheets/archive/dphentech.html
https://en.wikipedia.org/wiki/Pyrethroid
https://pmc.ncbi.nlm.nih.gov/articles/PMC6766454/
https://pubs.acs.org/doi/10.1021/acs.jafc.5c06782
https://en.wikipedia.org/wiki/Pyrethroid
https://pmc.ncbi.nlm.nih.gov/articles/PMC6766454/
https://en.wikipedia.org/wiki/Pyrethroid
https://en.wikipedia.org/wiki/Pyrethroid
https://npic.orst.edu/factsheets/archive/dphentech.html
https://en.wikipedia.org/wiki/Pyrethroid
https://www.pyrethroids.com/about/history-of-pyrethroids
https://en.wikipedia.org/wiki/Pyrethroid
https://www.pyrethroids.com/about/history-of-pyrethroids
https://en.wikipedia.org/wiki/Pyrethroid
https://en.wikipedia.org/wiki/Pyrethroid
https://npic.orst.edu/factsheets/archive/dphentech.html
https://www.benchchem.com/product/b1212162?utm_src=pdf-body
https://www.benchchem.com/product/b1212162?utm_src=pdf-body
https://npic.orst.edu/factsheets/archive/dphentech.html
https://npic.orst.edu/factsheets/archive/dphentech.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Properties
d-Phenothrin is a mixture of the (1R)-cis and (1R)-trans isomers of phenothrin, with the 1R-

trans isomer being more insecticidally active.[7][8] It is a colorless to yellow-brown liquid with a

faint odor.[9]

Property Value

IUPAC Name

3-phenoxybenzyl (1RS,3RS;1RS,3SR)-2,2-

dimethyl-3-(2-methylprop-1-

enyl)cyclopropanecarboxylate[7]

CAS Registry Number 26002-80-2[7]

Molecular Formula C23H26O3

Molecular Weight 350.46 g/mol [7]

Vapor Pressure 1.43 x 10-7 mmHg at 21 °C[7]

Water Solubility <9.7 μg/L at 25 °C[7]

Octanol-Water Partition Coefficient (log Kow) 6.01[7]

Mechanism of Action
Like other Type I pyrethroids, d-phenothrin primarily targets the nervous system of insects.[7]

It acts on the voltage-gated sodium channels in nerve cell membranes, preventing their closure

after activation.[1] This leads to a prolonged influx of sodium ions, causing repetitive nerve

discharges and increased excitation, ultimately resulting in paralysis and death of the insect.[1]

[7]
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Neuron Axon

Nerve Impulse
(Action Potential)

Voltage-Gated
Sodium Channel

Opens channel

Prolonged Na+ InfluxAllows Na+ influx

d-Phenothrin
Binds to open channel,

prevents closing

Repetitive
Nerve Firing Paralysis & DeathLeads toCauses

1. Sample Collection
(e.g., Water, Soil)

2. Extraction
(e.g., LLE, SPE, QuEChERS)

3. Cleanup/Purification
(e.g., SPE, dSPE)

4. Concentration

5. Instrumental Analysis
(e.g., GC-ECD, GC-MS)

6. Data Analysis & Reporting
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Synthetic Pyrethroids

Type I
(No α-cyano group)

Classified by
structure

Type II
(Contains α-cyano group)

Classified by
structure

T-Syndrome
(Tremors)

Induces

Examples:
d-Phenothrin, Permethrin

CS-Syndrome
(Choreoathetosis, Salivation)

Induces

Examples:
Cypermethrin, Deltamethrin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [history and development of synthetic pyrethroids like d-
phenothrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212162#history-and-development-of-synthetic-
pyrethroids-like-d-phenothrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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